N-(2-{2-[1-(4-bromophenyl)ethylidene]hydrazino}-2-oxoethyl)-2-methoxybenzamide

• IUPAC Name: N-[2-[(2E)-2-[1-(4-bromophenyl)ethylidene]hydrazinyl]-2-oxoethyl]-2-methoxybenzamide
• InChI: InChI=1S/C18H18BrN3O3/c1-12(13-7-9-14(19)10-8-13)21-22-17(23)11-20-18(24)15-5-3-4-6-16(15)25-2/h3-10H,11H2,1-2H3,(H,20,24)(H,22,23)/b21-12+
• InChI Key: BTCSESLTGSLDCD-CIAFOILYSA-N
• Canonical SMILES: CC(=NNC(=O)CNC(=O)C1=CC=CC=C1OC)C2=CC=C(C=C2)Br
• Isomeric SMILES: C/C(=N\NC(=O)CNC(=O)C1=CC=CC=C1OC)/C2=CC=C(C=C2)Br
• Molecular Formula: C18H18BrN3O3
• Molecular Weight: 404.3 g/mol

Description

N-(2-{2-[1-(4-bromophenyl)ethylidene]hydrazino}-2-oxoethyl)-2-methoxybenzamide, also known as BPH-715, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have promising properties that could potentially be used in the development of new drugs and therapies.

Mechanism of Action

The mechanism of action of N-(2-{2-[1-(4-bromophenyl)ethylidene]hydrazino}-2-oxoethyl)-2-methoxybenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer cell growth and proliferation. Specifically, this compound has been found to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. Additionally, N-(2-{2-[1-(4-bromophenyl)ethylidene]hydrazino}-2-oxoethyl)-2-methoxybenzamide has been found to inhibit the activation of the PI3K/Akt/mTOR signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
N-(2-{2-[1-(4-bromophenyl)ethylidene]hydrazino}-2-oxoethyl)-2-methoxybenzamide has been found to have a number of biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis and cell cycle arrest in cancer cells, as well as inhibit the migration and invasion of cancer cells. Additionally, N-(2-{2-[1-(4-bromophenyl)ethylidene]hydrazino}-2-oxoethyl)-2-methoxybenzamide has been found to decrease the expression of certain proteins that are involved in cancer cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-{2-[1-(4-bromophenyl)ethylidene]hydrazino}-2-oxoethyl)-2-methoxybenzamide in lab experiments is that it has been found to have cytotoxic effects on a variety of cancer cell lines, making it a potentially useful tool for studying cancer biology and developing new anticancer therapies. However, one limitation of using N-(2-{2-[1-(4-bromophenyl)ethylidene]hydrazino}-2-oxoethyl)-2-methoxybenzamide is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(2-{2-[1-(4-bromophenyl)ethylidene]hydrazino}-2-oxoethyl)-2-methoxybenzamide. One possible direction is to further investigate its mechanism of action, in order to better understand how this compound inhibits cancer cell growth and proliferation. Additionally, further studies could be conducted to determine the efficacy of N-(2-{2-[1-(4-bromophenyl)ethylidene]hydrazino}-2-oxoethyl)-2-methoxybenzamide in animal models of cancer, in order to determine its potential as a therapeutic agent. Finally, studies could be conducted to investigate the potential use of N-(2-{2-[1-(4-bromophenyl)ethylidene]hydrazino}-2-oxoethyl)-2-methoxybenzamide in combination with other anticancer drugs, in order to determine whether it could enhance the efficacy of existing therapies.

Synthesis Methods

The synthesis of N-(2-{2-[1-(4-bromophenyl)ethylidene]hydrazino}-2-oxoethyl)-2-methoxybenzamide involves a multi-step process that requires several different chemical reactions. The first step involves the reaction of 4-bromobenzaldehyde with hydrazine hydrate to form 4-bromo-1-phenylhydrazine. This compound is then reacted with ethyl acetoacetate to form 2-(1-(4-bromophenyl)ethylidene)hydrazinecarboxylic acid ethyl ester. The final step involves the reaction of this compound with 2-methoxybenzoyl chloride to form N-(2-{2-[1-(4-bromophenyl)ethylidene]hydrazino}-2-oxoethyl)-2-methoxybenzamide.

Scientific Research Applications

N-(2-{2-[1-(4-bromophenyl)ethylidene]hydrazino}-2-oxoethyl)-2-methoxybenzamide has been studied for its potential applications in scientific research. Specifically, this compound has been found to have promising properties as a potential anticancer agent. In vitro studies have shown that N-(2-{2-[1-(4-bromophenyl)ethylidene]hydrazino}-2-oxoethyl)-2-methoxybenzamide has cytotoxic effects on a variety of cancer cell lines, including breast cancer, lung cancer, and liver cancer. Additionally, this compound has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest.